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Compound of Interest

Compound Name:

Tert-butyl 4-(4-

iodophenyl)piperazine-1-

carboxylate

Cat. No.: B115241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for tert-butyl 4-(4-iodophenyl)piperazine-1-carboxylate
(CAS No. 151978-66-4). The information herein is intended to support laboratory safety and

procedural development for professionals in research and drug development.

Chemical Identification and Physical Properties
tert-Butyl 4-(4-iodophenyl)piperazine-1-carboxylate is a substituted piperazine derivative.

The presence of the iodophenyl group and the Boc-protecting group influences its reactivity

and handling requirements.
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Property Value Source

CAS Number 151978-66-4 [1][2][3][4]

Molecular Formula C₁₅H₂₁IN₂O₂ [2]

Molecular Weight 388.24 g/mol [2][4]

Appearance Solid [1]

Purity Typically >97% [2][3]

Storage

Keep in a dark place, sealed in

dry, room temperature

conditions.

[4]

Boiling Point 439.5°C at 760 mmHg [5]

Flash Point 219.6°C [5]

Density 1.481 g/cm³ [5]

Hazard Identification and Safety Precautions
While the toxicological properties of this specific compound have not been fully investigated, it

is classified as an irritant and may be harmful by ingestion and inhalation.[1] The material is

irritating to mucous membranes and the upper respiratory tract.[1]

GHS Precautionary Statements:

Code Statement

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do - continue rinsing.[1]

It is imperative to handle this compound in a well-ventilated area, preferably within a chemical

fume hood.[1]
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Personal Protective Equipment (PPE) and
Engineering Controls
To ensure safe handling, the following personal protective equipment and engineering controls

are mandatory:

Control Specification

Engineering Controls

Use only in a chemical fume hood with

adequate ventilation.[1] A safety shower and

eyewash station must be readily available.[1]

Eye/Face Protection Wear protective safety goggles.[1]

Skin Protection

Wear chemical-resistant gloves and protective

clothing. Chemical resistant boots are also

recommended.[1]

Respiratory Protection
If dust or aerosols are generated, use a NIOSH-

approved respirator.

Handling, Storage, and Disposal
Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not ingest or inhale.[1]

Keep container tightly closed when not in use.[1]

Wash thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated place.[1]

Keep containers tightly closed.[1]
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Disposal:

Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.[1]

All federal, state, and local environmental regulations must be observed.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in case of accidental exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with clean, running

water for at least 15 minutes, keeping eyelids

open.[1] Seek medical attention.[1]

Skin Contact

Wash the affected area with generous quantities

of running water and non-abrasive soap.[1]

Cover the area with an emollient and seek

medical attention.[1]

Inhalation

Remove the victim to fresh air. If breathing is

difficult, administer oxygen.[1] Seek medical

attention.[1]

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or appropriate

foam.

Specific Hazards: Emits toxic fumes under fire conditions.[1]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.
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Accidental Release Measures
Wear appropriate personal protective equipment.

Sweep up the solid material, avoiding dust generation.

Place in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Visualized Workflows and Relationships
The following diagrams illustrate key workflows and logical relationships for handling tert-butyl
4-(4-iodophenyl)piperazine-1-carboxylate.
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General Handling Workflow

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to handling

Dissolve in Appropriate Solvent

Perform Reaction Under Inert Atmosphere (if required)

Quench Reaction (e.g., with ice water)

Proceed to cleanup

Dispose of Waste in Designated Containers

Clean Glassware Thoroughly

Decontaminate Work Area
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First Aid Decision Tree

Identify Exposure Route

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water and soap Flush with water for 15 minutes Move to fresh air Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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